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Compound of Interest

Compound Name: Bay-41-8543

Cat. No.: B1667815

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the preparation, storage, and
handling of stock solutions of Bay-41-8543, a potent, nitric oxide (NO)-independent stimulator
of soluble guanylyl cyclase (sGC).[1] Included are the physicochemical properties of Bay-41-
8543, its mechanism of action, detailed protocols for solubilization in DMSO, and calculation
tables for preparing solutions of various concentrations.

Physicochemical Properties

Bay-41-8543 is a small molecule compound widely used in cardiovascular research.[1] Its key
properties are summarized below.
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Property Value Reference
Molecular Weight 420.44 g/mol [1112][3]
Molecular Formula C21H21FNsO [1][2]

CAS Number 256498-66-5 [2][3]

White to very dark brown
Appearance , _ [4][5]
crystalline solid/powder

_ 298% (as determined by
Purity [2][4]
HPLC)

Store at -20°C forup to 3
Storage (Powder) years or at 4°C for up to 2 [2][3]
years

Mechanism of Action

Bay-41-8543 is a direct, heme-dependent stimulator of soluble guanylyl cyclase (sGC), the
primary intracellular receptor for nitric oxide (NO).[5][6] Unlike physiological activation by NO,
Bay-41-8543 stimulates sGC independently of NO, although it acts synergistically with NO to
enhance enzyme activity.[5][7] Activation of SGC catalyzes the conversion of guanosine
triphosphate (GTP) to the second messenger cyclic guanosine monophosphate (cGMP).[5][8]
Elevated cGMP levels lead to the activation of downstream effectors such as protein kinase G
(PKG), resulting in various physiological responses, including smooth muscle relaxation
(vasodilation) and inhibition of platelet aggregation.[7][8]
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Preparation

1. Weigh 4.20 mg of
Bay-41-8543 powder.

2.Add 1 mL of DMSO to the vial.

3. Cap tightly and vortex
for 1-2 minutes.

4. Check for particulates.

Particulates
present

5. Warm at 37°C for 5-10 min 7. Aliquot into smaller,
if not fully dissolved. light-protected vials.
6. Vortex again. 8. Store at -20°C or -80°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Bay-41-
8543 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667815#preparing-bay-41-8543-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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